3-[18-(2-Carboxyethyl)-13-ethenyl-8-formyl-3,7,12,17-tetramethylporphyrin-21,23-diid-2-yl]propanoic acid;iron(2+)
3-[18-(2-Carboxyethyl)-13-ethenyl-8-formyl-3,7,12,17-tetramethylporphyrin-21,23-diid-2-yl]propanoic acid;iron(2+)
Brand Name:
Vulcanchem
CAS No.:
14023-16-6
VCID:
VC0087747
InChI:
InChI=1S/C33H32N4O5.Fe/c1-6-20-16(2)26-13-31-23(15-38)19(5)25(37-31)11-24-17(3)21(7-9-32(39)40)29(35-24)14-30-22(8-10-33(41)42)18(4)27(36-30)12-28(20)34-26;/h6,11-15H,1,7-10H2,2-5H3,(H4,34,35,36,37,38,39,40,41,42);/q;+2/p-2
SMILES:
[H+].[H+].CC1=C(C2=CC3=NC(=CC4=NC(=CC5=NC(=C(C5=C[O-])C)C=C1[N-]2)C(=C4C=C)C)C(=C3CCC(=O)[O-])C)CCC(=O)[O-].[Fe+2]
Molecular Formula:
C33H30FeN4O5
Molecular Weight:
618.5 g/mol
3-[18-(2-Carboxyethyl)-13-ethenyl-8-formyl-3,7,12,17-tetramethylporphyrin-21,23-diid-2-yl]propanoic acid;iron(2+)
CAS No.: 14023-16-6
Main Products
VCID: VC0087747
Molecular Formula: C33H30FeN4O5
Molecular Weight: 618.5 g/mol
![3-[18-(2-Carboxyethyl)-13-ethenyl-8-formyl-3,7,12,17-tetramethylporphyrin-21,23-diid-2-yl]propanoic acid;iron(2+) - 14023-16-6](/images/no_structure.jpg)
| CAS No. | 14023-16-6 |
|---|---|
| Product Name | 3-[18-(2-Carboxyethyl)-13-ethenyl-8-formyl-3,7,12,17-tetramethylporphyrin-21,23-diid-2-yl]propanoic acid;iron(2+) |
| Molecular Formula | C33H30FeN4O5 |
| Molecular Weight | 618.5 g/mol |
| IUPAC Name | 3-[(8E)-18-(2-carboxylatoethyl)-13-ethenyl-3,7,12,17-tetramethyl-8-(oxidomethylidene)porphyrin-21-id-2-yl]propanoate;hydron;iron(2+) |
| Standard InChI | InChI=1S/C33H32N4O5.Fe/c1-6-20-16(2)26-13-31-23(15-38)19(5)25(37-31)11-24-17(3)21(7-9-32(39)40)29(35-24)14-30-22(8-10-33(41)42)18(4)27(36-30)12-28(20)34-26;/h6,11-15H,1,7-10H2,2-5H3,(H4,34,35,36,37,38,39,40,41,42);/q;+2/p-2 |
| Standard InChIKey | DQEQQOZHKXGGJW-UHFFFAOYSA-L |
| Isomeric SMILES | [H+].[H+].CC1=C(C2=CC3=NC(=CC4=NC(=CC\5=NC(=C(/C5=C\[O-])C)C=C1[N-]2)C(=C4C=C)C)C(=C3CCC(=O)[O-])C)CCC(=O)[O-].[Fe+2] |
| SMILES | [H+].[H+].CC1=C(C2=CC3=NC(=CC4=NC(=CC5=NC(=C(C5=C[O-])C)C=C1[N-]2)C(=C4C=C)C)C(=C3CCC(=O)[O-])C)CCC(=O)[O-].[Fe+2] |
| Canonical SMILES | [H+].[H+].CC1=C(C2=CC3=NC(=CC4=NC(=CC5=NC(=C(C5=C[O-])C)C=C1[N-]2)C(=C4C=C)C)C(=C3CCC(=O)[O-])C)CCC(=O)[O-].[Fe+2] |
| Synonyms | 2-formyl-4-vinyldeuteroheme IX |
| PubChem Compound | 5748331 |
| Last Modified | Nov 11 2021 |
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